Cas no 876895-85-1 (1-(4-Methylpiperidin-1-yl)undec-10-en-1-one)

1-(4-Methylpiperidin-1-yl)undec-10-en-1-one is a specialized organic compound featuring a piperidine moiety substituted with a methyl group at the 4-position and an undecenyl ketone chain. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates or fine chemicals. The presence of the terminal alkene group offers versatility for further functionalization, such as cross-coupling or polymerization reactions. Its well-defined molecular architecture ensures consistent performance in applications requiring precise structural control. The compound is typically handled under inert conditions due to its potential sensitivity to oxidation or moisture, ensuring stability during storage and use.
1-(4-Methylpiperidin-1-yl)undec-10-en-1-one structure
876895-85-1 structure
Product Name:1-(4-Methylpiperidin-1-yl)undec-10-en-1-one
CAS No:876895-85-1
MF:C17H31NO
MW:265.434145212173
CID:4663545
Update Time:2025-08-03

1-(4-Methylpiperidin-1-yl)undec-10-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 10-Undecen-1-one, 1-(4-methyl-1-piperidinyl)-
    • 1-(4-Methylpiperidin-1-yl)undec-10-en-1-one
    • Inchi: 1S/C17H31NO/c1-3-4-5-6-7-8-9-10-11-17(19)18-14-12-16(2)13-15-18/h3,16H,1,4-15H2,2H3
    • InChI Key: ZDKGRZKENCJUAC-UHFFFAOYSA-N
    • SMILES: C(N1CCC(C)CC1)(=O)CCCCCCCCC=C

1-(4-Methylpiperidin-1-yl)undec-10-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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A2B Chem LLC
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1PlusChem
1P01EYKA-250mg
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eNovation Chemicals LLC
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Additional information on 1-(4-Methylpiperidin-1-yl)undec-10-en-1-one

Compound CAS No 876895-85-1: 1-(4-Methylpiperidin-1-yl)undec-10-en-1-one

The compound with CAS No 876895-85-1, known as 1-(4-Methylpiperidin-1-yl)undec-10-en-1-one, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of enones, which are characterized by the presence of an alpha, beta unsaturated ketone group. The structure of this molecule includes a piperidine ring substituted with a methyl group at the 4-position, connected to an undecenone moiety via a ketone group.

Recent studies have highlighted the potential of undecenones in various applications, particularly in drug discovery and material science. The unique combination of a piperidine ring and an enone group in this compound makes it a promising candidate for exploring its biological activities and chemical reactivity. Researchers have been particularly interested in its ability to act as a Michael acceptor due to the electron-deficient alpha, beta unsaturated ketone system.

In terms of synthesis, 1-(4-Methylpiperidin-1-yl)undec-10-en-1-one can be prepared through various routes, including the Claisen condensation reaction or through enolate chemistry. These methods allow for precise control over the structure and stereochemistry of the molecule, which is crucial for its potential applications in medicinal chemistry.

One of the most exciting areas of research involving this compound is its role in medicinal chemistry. The piperidine ring is known for its ability to form hydrogen bonds, which can enhance bioavailability and target specificity when incorporated into drug molecules. Additionally, the enone group can participate in conjugate additions, making it a versatile building block for constructing complex molecular architectures.

Recent advancements in computational chemistry have also enabled researchers to model the interactions of CAS No 876895-85-1 with various biological targets, such as enzymes and receptors. These studies have provided valuable insights into its potential as a lead compound for developing novel therapeutic agents.

In conclusion, CAS No 876895-85-1, or 1-(4-Methylpiperidin-1-yl)undec-10-en-one, is a compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool for exploring new chemical reactions and drug discovery pathways.

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